Cas no 83293-77-0 (2-[(2-hydroxyethyl)sulfanyl]naphthalene-1,4-dione)
83293-77-0 structure
Product Name:2-[(2-hydroxyethyl)sulfanyl]naphthalene-1,4-dione
CAS No:83293-77-0
MF:C12H10O3S
MW:234.271002292633
CID:988732
PubChem ID:288087
Update Time:2025-04-20
2-[(2-hydroxyethyl)sulfanyl]naphthalene-1,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-[(2-hydroxyethyl)sulfanyl]naphthalene-1,4-dione
- 2-(2-hydroxyethylsulfanyl)naphthalene-1,4-dione
- NSC148596
- NSC-148596
- 1, 2-[(2-hydroxyethyl)thio]-
- Q27463908
- SCHEMBL2599403
- CHEMBL4475735
- 83293-77-0
- DTXSID80302094
-
- Inchi: 1S/C12H10O3S/c13-5-6-16-11-7-10(14)8-3-1-2-4-9(8)12(11)15/h1-4,7,13H,5-6H2
- InChI Key: IBLOZMPODBITIK-UHFFFAOYSA-N
- SMILES: S(CCO)C1=CC(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 234.03506535g/mol
- Monoisotopic Mass: 234.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 79.7Ų
2-[(2-hydroxyethyl)sulfanyl]naphthalene-1,4-dione Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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